Bicyclo[2.2.1]heptane, 2,6-bis(isocyanatomethyl)-

• IUPAC Name: 2,6-bis(isocyanatomethyl)bicyclo[2.2.1]heptane
• InChI: InChI=1S/C11H14N2O2/c14-6-12-4-9-1-8-2-10(5-13-7-15)11(9)3-8/h8-11H,1-5H2
• InChI Key: FOLVZNOYNJFEBK-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC(C(C2)C1CN=C=O)CN=C=O
• Molecular Formula: C11H14N2O2
• DSSTOX Substance ID: DTXSID70458716
• Molecular Weight: 206.24 g/mol
• CAS No.: 135540-96-4

Description

Bicyclo[2.2.1]heptane, 2,6-bis(isocyanatomethyl)- is an organic compound with the molecular formula C11H14N2O2. It is a derivative of norbornane, featuring two isocyanate functional groups attached to the bicyclic heptane structure.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Bicyclo[2.2.1]heptane, 2,6-bis(isocyanatomethyl)- typically involves the reaction of norbornane derivatives with phosgene or other isocyanate precursors under controlled conditions. One common method includes the reaction of norbornane with phosgene in the presence of a base to form the desired isocyanate compound .

Industrial Production Methods

Industrial production of this compound may involve large-scale reactions using similar synthetic routes but optimized for higher yields and efficiency. The use of continuous flow reactors and advanced purification techniques ensures the production of high-purity Bicyclo[2.2.1]heptane, 2,6-bis(isocyanatomethyl)- for commercial applications .

Chemical Reactions Analysis

Types of Reactions

Bicyclo[2.2.1]heptane, 2,6-bis(isocyanatomethyl)- undergoes various chemical reactions, including:

Oxidation: The isocyanate groups can be oxidized to form urea derivatives.

Reduction: Reduction of the isocyanate groups can yield amine derivatives.

Substitution: The isocyanate groups can participate in nucleophilic substitution reactions to form carbamate or urethane derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and nucleophiles like alcohols and amines. Reaction conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products

Major products formed from these reactions include urea derivatives, amine derivatives, and carbamate or urethane derivatives, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

Bicyclo[2.2.1]heptane, 2,6-bis(isocyanatomethyl)- has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of complex molecules.

Biology: Investigated for its potential use in the development of bioactive compounds and drug delivery systems.

Medicine: Explored for its potential therapeutic properties and as a precursor for pharmaceutical intermediates.

Industry: Utilized in the production of polymers, coatings, and adhesives due to its reactive isocyanate groups.

Mechanism of Action

The mechanism of action of Bicyclo[2.2.1]heptane, 2,6-bis(isocyanatomethyl)- involves the reactivity of its isocyanate groups. These groups can form covalent bonds with nucleophiles, leading to the formation of stable products such as ureas, carbamates, and urethanes. The molecular targets and pathways involved depend on the specific application and the nature of the nucleophiles present .

Comparison with Similar Compounds

Similar Compounds

Norbornane: A saturated hydrocarbon with a similar bicyclic structure but lacking the reactive isocyanate groups.

Norbornene: A related compound with a double bond in the bicyclic structure, used in polymer synthesis.

Norbornadiene: Another related compound with two double bonds, used in organic synthesis and as a ligand in coordination chemistry.

Uniqueness

Bicyclo[2.2.1]heptane, 2,6-bis(isocyanatomethyl)- is unique due to its dual isocyanate functional groups, which confer high reactivity and versatility in chemical reactions. This makes it particularly valuable in the synthesis of polymers, coatings, and other materials where reactive intermediates are required .